Cas no 116050-35-2 (N,N-Didesmethyl Diltiazem Hydrochloride)
N,N-Didesmethyl Diltiazem Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- N,N-Didesmethyl Diltiazem Hydrochloride
- [(2S,3S)-5-(2-aminoethyl)-2-(4-methoxyphenyl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-3-yl] acetate,hydrochloride
- Diltiazem Impurity 1
- DiltiazeM N,N-DiDesMethyl HCl
- (2S,3S)-N,N-DideMethyldiltiazeM Hydrochloride
- (2S,3S)-5-[2-Aminoethyl]-2-(4-methoxyphenyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl acetate HCl
- (2S-cis)-3-(Acetyloxy)-5-(2-aMinoethyl)-2,3-dihydro-2-(4-Methoxyphenyl)-1,5-benzothiazepin-4(5H)-one Monohydrochloride
- DTXSID90747619
- 116050-35-2
- (2S-cis)-3-(Acetyloxy)-5-(2-aminoethyl)-2,3-dihydro-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one Monohydrochloride; (2S,3S)-N,N-Didemethyldiltiazem Hydrochloride;
- [(2S,3S)-5-(2-aminoethyl)-2-(4-methoxyphenyl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-3-yl] acetate;hydrochloride
- (2S,3S)-5-(2-Aminoethyl)-2-(4-methoxyphenyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl acetate--hydrogen chloride (1/1)
- J-003373
-
- Inchi: 1S/C20H22N2O4S.ClH/c1-13(23)26-18-19(14-7-9-15(25-2)10-8-14)27-17-6-4-3-5-16(17)22(12-11-21)20(18)24;/h3-10,18-19H,11-12,21H2,1-2H3;1H/t18-,19+;/m1./s1
- InChI Key: AFGVHOBXBDWFNW-VOMIJIAVSA-N
- SMILES: Cl.S1C2C=CC=CC=2N(CCN)C([C@@H]([C@@H]1C1C=CC(=CC=1)OC)OC(C)=O)=O
Computed Properties
- Exact Mass: 422.10700
- Monoisotopic Mass: 422.1067061g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 524
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 107Ų
Experimental Properties
- Melting Point: 133-137°C
- PSA: 107.16000
- LogP: 4.33290
N,N-Didesmethyl Diltiazem Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D441050-5mg |
N,N-Didesmethyl Diltiazem Hydrochloride |
116050-35-2 | 5mg |
$108.00 | 2023-05-18 | ||
| TRC | D441050-10mg |
N,N-Didesmethyl Diltiazem Hydrochloride |
116050-35-2 | 10mg |
$ 164.00 | 2023-09-07 | ||
| TRC | D441050-25mg |
N,N-Didesmethyl Diltiazem Hydrochloride |
116050-35-2 | 25mg |
$442.00 | 2023-05-18 | ||
| TRC | D441050-50mg |
N,N-Didesmethyl Diltiazem Hydrochloride |
116050-35-2 | 50mg |
$ 857.00 | 2023-09-07 | ||
| TRC | D441050-100mg |
N,N-Didesmethyl Diltiazem Hydrochloride |
116050-35-2 | 100mg |
$1284.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-212306-10 mg |
N,N-Didesmethyl Diltiazem Hydrochloride, |
116050-35-2 | 10mg |
¥2,256.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-212306-10mg |
N,N-Didesmethyl Diltiazem Hydrochloride, |
116050-35-2 | 10mg |
¥2256.00 | 2023-09-05 | ||
| A2B Chem LLC | AE15500-25mg |
N,N-Didesmethyl Diltiazem Hydrochloride |
116050-35-2 | 98% | 25mg |
$576.00 | 2024-04-20 |
N,N-Didesmethyl Diltiazem Hydrochloride Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on N,N-Didesmethyl Diltiazem Hydrochloride
Research Brief on N,N-Didesmethyl Diltiazem Hydrochloride (CAS: 116050-35-2): Recent Advances and Applications
N,N-Didesmethyl Diltiazem Hydrochloride (CAS: 116050-35-2) is a key metabolite of diltiazem, a calcium channel blocker widely used in the treatment of cardiovascular diseases such as hypertension and angina. Recent studies have focused on its pharmacological properties, metabolic pathways, and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, highlighting its significance in drug metabolism and development.
Recent pharmacokinetic studies have demonstrated that N,N-Didesmethyl Diltiazem Hydrochloride exhibits a longer half-life compared to its parent compound, diltiazem. This property has sparked interest in its potential as a long-acting therapeutic agent. Advanced analytical techniques, including LC-MS/MS and NMR spectroscopy, have been employed to characterize its structure and quantify its presence in biological matrices. These studies have provided valuable insights into its metabolic stability and bioavailability.
In vitro and in vivo studies have explored the cardiovascular effects of N,N-Didesmethyl Diltiazem Hydrochloride. Results indicate that it retains significant calcium channel blocking activity, albeit with a slightly reduced potency compared to diltiazem. However, its improved metabolic stability suggests potential advantages in clinical settings where sustained drug action is desired. Researchers are also investigating its role in drug-drug interactions, particularly with CYP3A4 inhibitors and inducers.
The synthesis and purification of N,N-Didesmethyl Diltiazem Hydrochloride have been optimized in recent years, with several novel synthetic routes reported in the literature. These advancements have facilitated the production of high-purity reference standards, which are critical for accurate pharmacokinetic and pharmacodynamic studies. Furthermore, the development of sensitive and selective analytical methods has enabled more precise quantification of this metabolite in complex biological samples.
Emerging research has explored the potential therapeutic applications of N,N-Didesmethyl Diltiazem Hydrochloride beyond cardiovascular diseases. Preliminary studies suggest that it may have neuroprotective effects, possibly due to its ability to modulate calcium influx in neuronal cells. These findings open new avenues for research in neurological disorders such as Alzheimer's disease and ischemic stroke. However, further preclinical and clinical studies are needed to validate these potential applications.
In conclusion, N,N-Didesmethyl Diltiazem Hydrochloride represents an important metabolite with significant pharmacological properties. Recent advancements in its characterization, synthesis, and therapeutic potential underscore its relevance in pharmaceutical research. Future studies should focus on elucidating its mechanism of action, optimizing its therapeutic profile, and exploring novel clinical applications. This compound continues to be a valuable subject of investigation in the field of cardiovascular and neurological drug development.
116050-35-2 (N,N-Didesmethyl Diltiazem Hydrochloride) Related Products
- 42399-41-7(Diltiazem)
- 84903-78-6(O-Desmethyldiltiazem)
- 111188-71-7(1,5-Benzothiazepin-4(5H)-one,3-(acetyloxy)-5-[2-(dimethylamino)ethyl]-2,3-dihydro-2-(4-methoxyphenyl)-,(2R,3S)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)